Cas no 1803793-11-4 (Methyl 3-fluoro-2-methoxypyridine-6-acetate)

• Product Name: Methyl 3-fluoro-2-methoxypyridine-6-acetate
• CAS No: 1803793-11-4
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906230
• Update Time: 2025-07-24

Methyl 3-fluoro-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-2-methoxypyridine-6-acetate

• Inchi： 1S/C9H10FNO3/c1-13-8(12)5-6-3-4-7(10)9(11-6)14-2/h3-4H,5H2,1-2H3
• InChI Key： AFRPWUZSDVJGIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(=O)OC)=NC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-fluoro-2-methoxypyridine-6-acetate

Comprehensive Overview of Methyl 3-fluoro-2-methoxypyridine-6-acetate (CAS No. 1803793-11-4)

Methyl 3-fluoro-2-methoxypyridine-6-acetate (CAS No. 1803793-11-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methoxy substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methyl ester group at the 6-position, enhances its reactivity in coupling reactions, making it invaluable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like Methyl 3-fluoro-2-methoxypyridine-6-acetate has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, addressing common challenges in small-molecule drug design. The compound's electron-withdrawing fluorine atom also contributes to its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry.

From an industrial perspective, CAS No. 1803793-11-4 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly protocols to produce such intermediates, aligning with global trends like carbon footprint reduction. This aligns with frequent search queries such as "fluorinated pyridines in green synthesis" and "sustainable methods for heterocyclic compounds."

The compound's methoxy and fluorine functional groups also make it a candidate for crystal engineering studies. Its ability to form hydrogen bonds and π-π stacking interactions is relevant to pharmaceutical cocrystals, a trending area in solid-state chemistry. These properties are frequently explored in academic papers and patent filings, reflecting its commercial and scientific relevance.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of Methyl 3-fluoro-2-methoxypyridine-6-acetate. Purity thresholds (>98%) are often emphasized in procurement specifications, as impurities can significantly impact downstream applications. This underscores the importance of high-purity intermediates in precision chemistry—a recurring theme in API manufacturing discussions.

In summary, CAS No. 1803793-11-4 represents a convergence of multiple research frontiers: from medicinal chemistry to environmentally benign synthesis. Its structural features and reactivity profile continue to inspire innovations across disciplines, answering contemporary scientific questions while meeting industrial demands.